molecular formula C9H12Cl3N3 B3085858 [(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride CAS No. 1158349-65-5

[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride

Cat. No. B3085858
CAS RN: 1158349-65-5
M. Wt: 268.6
InChI Key: TZOUCLGPEQYNTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride” is a chemical compound with the empirical formula C8H8ClN3 . It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string NCc1nc2cc (Cl)ccc2 [nH]1 . This indicates that the compound contains a benzimidazole core, which is a bicyclic compound that can be viewed as fused rings of the aromatic compounds benzene and imidazole .


Physical And Chemical Properties Analysis

This compound is a solid with a molecular weight of 181.62 . The average mass is 268.571 Da, and the monoisotopic mass is 267.009674 Da .

Scientific Research Applications

Antimicrobial Activity

Benzimidazole derivatives, including [(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride, have shown promise as antimicrobial agents. Researchers have explored their effectiveness against bacteria such as Staphylococcus aureus, Staphylococcus epidermidis, Klebsiella pneumoniae, and Escherichia coli, as well as fungi like Candida albicans and Aspergillus niger .

Antiparasitic Properties

While specific studies on this compound are limited, benzimidazole derivatives have been investigated for their antiparasitic activity. Further research could explore its potential against various parasites .

Quinoxaline–Benzimidazole Rearrangements

Recent advances in synthetic chemistry have revealed quinoxaline–benzimidazole rearrangements. These reactions can lead to the synthesis of novel biheterocyclic motifs, which may have applications in drug discovery and materials science .

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral, indicating it is harmful if swallowed . It is also classified under storage class code 11, which refers to combustible solids . The flash point is not applicable .

properties

IUPAC Name

1-(6-chloro-1H-benzimidazol-2-yl)-N-methylmethanamine;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10ClN3.2ClH/c1-11-5-9-12-7-3-2-6(10)4-8(7)13-9;;/h2-4,11H,5H2,1H3,(H,12,13);2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TZOUCLGPEQYNTG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC1=NC2=C(N1)C=C(C=C2)Cl.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12Cl3N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride
Reactant of Route 2
Reactant of Route 2
[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride
Reactant of Route 3
Reactant of Route 3
[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride
Reactant of Route 4
Reactant of Route 4
[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride
Reactant of Route 5
Reactant of Route 5
[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride
Reactant of Route 6
Reactant of Route 6
[(5-Chloro-1H-benzimidazol-2-yl)methyl]methylamine dihydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.